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Compound of Interest

Compound Name: BAY-3827

Cat. No.: B10819853

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of BAY-3827, a potent and selective AMP-activated protein kinase (AMPK) inhibitor.
Given its biological activity and classification as a combustible solid, adherence to these
guidelines is essential to ensure personnel safety and operational integrity.

. Compound and Hazard Identification

BAY-3827 is a white to beige powder. While a specific Safety Data Sheet (SDS) is not publicly
available, its known properties and classification necessitate careful handling.
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Property Value Source

N-[5-(3,5-Dicyano-1,2,6-

trimethyl-1,4-dihydropyridin-4-
Chemical Name Y yaropy N/A

yI)-6-fluoro-7-methyl-1H-

indazol-3-yl]-2-ethylbenzamide

CAS Number 2377576-35-5 N/A

Molecular Formula C27H25FN60O N/A

Molecular Weight 468.53 g/mol N/A

Physical Form White to beige powder N/A
Combustible Solid (Storage

Known Hazards N/A
Class 11)

Water Hazard Class 3 (Severe) N/A

Il. Personal Protective Equipment (PPE)

Due to its nature as a potent, biologically active powder, a comprehensive PPE strategy is
mandatory to prevent inhalation, dermal, and ocular exposure.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

Prevents skin contact. Double-
gloving provides an extra layer
of protection against potential

tears or contamination.

Eye Protection

Chemical safety goggles.

Protects eyes from airborne
powder and potential splashes

of solutions.

Body Protection

Disposable, low-permeability
lab coat with long sleeves and

tight cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) is
required when handling the
powder outside of a certified
chemical fume hood or glove

box.

Mitigates the risk of inhaling
the fine powder, which is a
primary route of exposure for

potent compounds.

lll. Operational Plan: Handling and Storage

A. Engineering Controls
» Weighing and Aliquoting: All handling of solid BAY-3827 must be conducted in a certified

chemical fume hood, a ventilated balance enclosure, or a glove box to contain airborne

particles.

o Solution Preparation: Preparation of BAY-3827 solutions should also be performed within a

chemical fume hood.

B. Storage

¢ Solid Compound: Store in a tightly sealed container at 2-8°C, protected from light and

moisture.

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.benchchem.com/product/b10819853?utm_src=pdf-body
https://www.benchchem.com/product/b10819853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Stock Solutions: Aliquot stock solutions (typically in DMSO) into single-use volumes and
store at -20°C or -80°C to minimize freeze-thaw cycles.

C. Solution Preparation

BAY-3827 is soluble in Dimethyl Sulfoxide (DMSO).

Solvent Solubility

DMSO =2 mg/mL

Protocol for Reconstitution:

Ensure all necessary PPE is correctly worn.

Perform all operations within a certified chemical fume hood.

Allow the vial of solid BAY-3827 to equilibrate to room temperature before opening to prevent
condensation.

Add the calculated volume of DMSO to the vial to achieve the desired stock concentration.

Cap the vial tightly and vortex or sonicate gently until the solid is completely dissolved.

IV. Disposal Plan

All waste containing BAY-3827 must be treated as hazardous chemical waste.
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Waste Stream Disposal Procedure

Collect in a clearly labeled, sealed container

Solid BAY-3827 ] ] ]
designated for solid chemical waste.

_ _ _ Place in a designated hazardous waste
Contaminated Labware (e.qg., pipette tips, tubes) ) ) ) )
container lined with a heavy-duty plastic bag.

Collect in a sealed, properly labeled container
DMSO Solutions of BAY-3827 for liquid organic chemical waste. Do not
dispose of down the drain.

Contaminated PPE (gloves, disposable lab Dispose of as solid hazardous waste in a

coats) designated, sealed container.

General Disposal Guidelines:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"BAY-3827," and the solvent if applicable (e.g., DMSO).

» Follow all local, state, and federal regulations for hazardous waste disposal.

e Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.

V. Signaling Pathway and Mechanism of Action

BAY-3827 is a potent and selective inhibitor of AMP-activated protein kinase (AMPK). AMPK is
a central regulator of cellular energy homeostasis. Under conditions of low cellular energy (high
AMP:ATP ratio), AMPK is activated and phosphorylates downstream targets to promote
catabolic pathways (e.g., fatty acid oxidation) and inhibit anabolic pathways (e.g., protein and
lipid synthesis), thereby restoring energy balance. By inhibiting AMPK, BAY-3827 blocks these
downstream effects.
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Caption: Mechanism of BAY-3827 action on the AMPK signaling pathway.

« To cite this document: BenchChem. [Essential Safety and Logistics for Handling BAY-3827].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10819853#personal-protective-equipment-for-
handling-bay-3827]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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